Cas no 5744-71-8 (4,5-Dibromo-1,3-dimethyl-1H-pyrazole)

4,5-Dibromo-1,3-dimethyl-1H-pyrazole structure
5744-71-8 structure
Product Name:4,5-Dibromo-1,3-dimethyl-1H-pyrazole
CAS No:5744-71-8
MF:C5H6Br2N2
MW:253.922539234161
MDL:MFCD00195043
CID:1037941
PubChem ID:5142908
Update Time:2025-04-20

4,5-Dibromo-1,3-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 4,5-Dibromo-1,3-dimethyl-1H-pyrazole
    • 1,3-Dimethyl-4,5-dibrompyrazol
    • 4,5-Dibrom-1,3-dimethyl-1H-pyrazol
    • 4,5-Dibrom-1,3-dimethyl-pyrazol
    • 4,5-dibromo-1,3-dimethyl-pyrazole
    • DB-339911
    • AKOS003238649
    • DTXSID90408733
    • MFCD00195043
    • RS-0353
    • 4,5-dibromo-1,3-dimethylpyrazole
    • 1,3-dimethyl-4,5-dibromopyrazole
    • EN300-7391918
    • 5744-71-8
    • CS-0211862
    • pyrazole, 4,5-dibromo-1,3-dimethyl-
    • MDL： MFCD00195043
    • Inchi： 1S/C5H6Br2N2/c1-3-4(6)5(7)9(2)8-3/h1-2H3
    • InChI Key： NMHDLCOEAHRTEK-UHFFFAOYSA-N
    • SMILES： BrC1=C(C(C)=NN1C)Br

Computed Properties

  • Exact Mass: 251.89000
  • Monoisotopic Mass: 251.88977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 109
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • PSA: 17.82000
  • LogP: 2.25350

4,5-Dibromo-1,3-dimethyl-1H-pyrazole Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,5-Dibromo-1,3-dimethyl-1H-pyrazole Pricemore >>

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4,5-Dibromo-1,3-dimethyl-1H-pyrazole Production Method

4,5-Dibromo-1,3-dimethyl-1H-pyrazole Related Literature

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